Cas no 922880-57-7 (2-(3,4-dichlorophenyl)methyl-6-phenyl-2,3-dihydropyridazin-3-one)
2-(3,4-dichlorophenyl)methyl-6-phenyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- F2774-0131
- 2-(3,4-dichlorobenzyl)-6-phenylpyridazin-3(2H)-one
- 2-[(3,4-dichlorophenyl)methyl]-6-phenylpyridazin-3-one
- 2-[(3,4-dichlorophenyl)methyl]-6-phenyl-2,3-dihydropyridazin-3-one
- 922880-57-7
- AKOS024465229
- 2-(3,4-dichlorophenyl)methyl-6-phenyl-2,3-dihydropyridazin-3-one
-
- Inchi: 1S/C17H12Cl2N2O/c18-14-7-6-12(10-15(14)19)11-21-17(22)9-8-16(20-21)13-4-2-1-3-5-13/h1-10H,11H2
- InChI Key: RFWBWUCJAGTXHK-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)CN1C(C=CC(C2C=CC=CC=2)=N1)=O)Cl
Computed Properties
- Exact Mass: 330.0326684g/mol
- Monoisotopic Mass: 330.0326684g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 32.7Ų
2-(3,4-dichlorophenyl)methyl-6-phenyl-2,3-dihydropyridazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2774-0131-2μmol |
2-[(3,4-dichlorophenyl)methyl]-6-phenyl-2,3-dihydropyridazin-3-one |
922880-57-7 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2774-0131-5μmol |
2-[(3,4-dichlorophenyl)methyl]-6-phenyl-2,3-dihydropyridazin-3-one |
922880-57-7 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2774-0131-10μmol |
2-[(3,4-dichlorophenyl)methyl]-6-phenyl-2,3-dihydropyridazin-3-one |
922880-57-7 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2774-0131-20μmol |
2-[(3,4-dichlorophenyl)methyl]-6-phenyl-2,3-dihydropyridazin-3-one |
922880-57-7 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2774-0131-1mg |
2-[(3,4-dichlorophenyl)methyl]-6-phenyl-2,3-dihydropyridazin-3-one |
922880-57-7 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2774-0131-2mg |
2-[(3,4-dichlorophenyl)methyl]-6-phenyl-2,3-dihydropyridazin-3-one |
922880-57-7 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2774-0131-3mg |
2-[(3,4-dichlorophenyl)methyl]-6-phenyl-2,3-dihydropyridazin-3-one |
922880-57-7 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2774-0131-4mg |
2-[(3,4-dichlorophenyl)methyl]-6-phenyl-2,3-dihydropyridazin-3-one |
922880-57-7 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2774-0131-5mg |
2-[(3,4-dichlorophenyl)methyl]-6-phenyl-2,3-dihydropyridazin-3-one |
922880-57-7 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2774-0131-10mg |
2-[(3,4-dichlorophenyl)methyl]-6-phenyl-2,3-dihydropyridazin-3-one |
922880-57-7 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-(3,4-dichlorophenyl)methyl-6-phenyl-2,3-dihydropyridazin-3-one Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-(3,4-dichlorophenyl)methyl-6-phenyl-2,3-dihydropyridazin-3-one
Introduction to 2-(3,4-dichlorophenyl)methyl-6-phenyl-2,3-dihydropyridazin-3-one (CAS No. 922880-57-7) and Its Emerging Applications in Chemical Biology
The compound 2-(3,4-dichlorophenyl)methyl-6-phenyl-2,3-dihydropyridazin-3-one (CAS No. 922880-57-7) represents a significant advancement in the field of chemical biology, particularly in the design and development of novel pharmacological agents. This heterocyclic molecule, characterized by its pyridazine core and substituted aromatic rings, has garnered considerable attention due to its structural complexity and potential biological activity. The presence of both electron-withdrawing and electron-donating groups in its molecular framework suggests a high degree of tunability, making it an attractive scaffold for further medicinal chemistry exploration.
Recent studies have highlighted the compound's potential in modulating key biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. The 3,4-dichlorophenyl moiety and the phenyl group at the 6-position of the pyridazine ring are particularly noteworthy, as they contribute to the molecule's interactions with biological targets. Computational modeling studies have indicated that these substituents may enhance binding affinity to specific enzymes and receptors, thereby influencing therapeutic outcomes.
In the realm of drug discovery, the synthesis and optimization of 2-(3,4-dichlorophenyl)methyl-6-phenyl-2,3-dihydropyridazin-3-one have been facilitated by modern synthetic methodologies. Advances in catalytic processes and green chemistry principles have enabled more efficient and sustainable production routes. For instance, recent patents have described novel catalytic systems that improve yield while reducing waste generation. These innovations align with global efforts to promote environmentally responsible pharmaceutical manufacturing.
The compound's structural features also make it a valuable tool for mechanistic studies in chemical biology. Researchers are exploring its interactions with enzymes such as kinases and phosphodiesterases, which play critical roles in cellular signaling. Preliminary data suggest that modifications to the pyridazine ring or the substituent groups can significantly alter its pharmacological profile. This flexibility underscores the importance of structure-activity relationship (SAR) studies in guiding rational drug design.
Emerging applications of 2-(3,4-dichlorophenyl)methyl-6-phenyl-2,3-dihydropyridazin-3-one extend beyond traditional therapeutic areas. For example, its ability to inhibit oxidative stress-related pathways has opened new avenues for research in aging and age-related diseases. Additionally, its potential role as a scaffold for developing small-molecule probes has been recognized by the scientific community. Such probes are essential for elucidating complex biological processes at the molecular level.
The compound's chemical stability and solubility profile have also been subjects of investigation. Researchers are exploring formulations that enhance its bioavailability while maintaining efficacy. Techniques such as crystal engineering and nanotechnology-based delivery systems are being explored to optimize its pharmacokinetic properties. These efforts aim to bridge the gap between laboratory discoveries and clinical applications.
Collaborative research initiatives have further propelled the study of 2-(3,4-dichlorophenyl)methyl-6-phenyl-2,3-dihydropyridazin-3-one. Interdisciplinary teams combining expertise in organic chemistry, biochemistry, and computational biology have reported significant findings regarding its mode of action. Such collaborative approaches are increasingly vital in addressing complex biomedical challenges that require multifaceted perspectives.
Future directions for research on this compound include exploring its interactions with protein targets using advanced biophysical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These methods provide high-resolution structural insights that can inform further molecular optimization efforts. Moreover, preclinical studies are planned to evaluate its safety profile and therapeutic potential in animal models.
The broader impact of 2-(3,4-dichlorophenyl)methyl-6-phenyl-2,3-dihydropyridazin-3-one on chemical biology is evident from its growing body of literature support. As synthetic methodologies evolve and computational tools become more sophisticated, researchers will continue to uncover new applications for this versatile scaffold. The compound exemplifies how targeted molecular design can lead to innovative solutions in drug discovery and biomedical research.
922880-57-7 (2-(3,4-dichlorophenyl)methyl-6-phenyl-2,3-dihydropyridazin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)